![molecular formula C4H9N B1219720 3-Buten-1-amine CAS No. 2524-49-4](/img/structure/B1219720.png)
3-Buten-1-amine
Overview
Description
3-Buten-1-amine is an important chemical intermediate used in various organic syntheses, including pharmaceuticals, agrochemicals, and polymers. Its properties and reactivity make it a versatile compound in the field of organic chemistry.
Synthesis Analysis
The synthesis of this compound and its derivatives involves several methods. One approach is the catalytic hydrogenation of nitriles, which provides a high yield and is environmentally friendly. Another method involves the Gabriel synthesis combined with a Mitsunobu reaction, offering a direct amination strategy that avoids the use of air-sensitive hydride reagents (Johnson & Gribble, 2018).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been elucidated through X-ray crystallography and various spectroscopic techniques, such as NMR and IR. These studies provide insights into the compound's geometry and electronic structure, critical for understanding its reactivity and physical properties (Tayyari et al., 2013).
Chemical Reactions and Properties
This compound undergoes a variety of chemical reactions, including condensation, Michael addition, and nucleophilic substitution, due to its active amine group. These reactions are foundational for the synthesis of complex molecules and heterocycles (Li, Zhang, & Tong, 2010).
Scientific Research Applications
Organic Synthesis and Catalysis
3-Buten-1-amine serves as a versatile building block in organic synthesis. For instance, it has been explored for the reduction to corresponding alcohols, the formation of 5-membered-aza-heterocycles when reacted with primary amines, and its utility in Michael addition reactions. Such reactions highlight its importance in the synthesis of complex organic molecules (Westerlund, Gras, & Carlson, 2001). Additionally, the reaction of deactivated anilines with 4-methoxy-3-buten-2-one, an effective surrogate for 3-butyn-2-one, in water demonstrates the compound's role in enhancing reaction rates significantly, underlining its value in water as a solvent for organic reactions (Jebari et al., 2016).
Intermediate for Pharmaceuticals
This compound derivatives are key intermediates in synthesizing various pharmaceuticals. For example, 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine is a crucial intermediate for Repaglinide, a well-known oral medication for diabetes. This intermediate's synthesis process has been refined to increase yield and reduce environmental impact, showcasing the compound's role in the development of more sustainable pharmaceutical manufacturing processes (Liu, Huang, & Zhang, 2011).
Mechanistic Insights in Reaction Processes
Research into the isomerization of allylic alcohols to saturated ketones catalyzed by ruthenium(II)-cyclopentadienyl complexes has shed light on the mechanisms involved. Studies of 3-buten-2-ol's isomerization have provided valuable insights into the rate-limiting steps and the effects of ligand bulkiness on reaction rates, offering broader implications for designing catalysts and understanding reaction pathways (Drift et al., 2005).
Environmental Applications
Interestingly, this compound derivatives have also been explored for environmental applications, such as CO2 capture. A study demonstrated the use of a new room temperature ionic liquid incorporating an appended amine group derived from 1-butyl imidazole and 3-bromopropylamine hydrobromide for CO2 sequestration, illustrating the compound's potential in addressing climate change and environmental sustainability (Bates et al., 2002).
Safety and Hazards
properties
IUPAC Name |
but-3-en-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N/c1-2-3-4-5/h2H,1,3-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVKKRLMJCWVQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50332126 | |
Record name | 3-Buten-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
71.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2524-49-4 | |
Record name | 3-Buten-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | but-3-en-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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